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Compound of Interest

Compound Name: Ethylene glycol dibutyl ether

Cat. No.: B091498 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Ethylene glycol dibutyl ether in a laboratory setting. It is

intended for researchers, scientists, and drug development professionals to ensure safe and

compliant use of this chemical.

Chemical Safety and Properties
Ethylene glycol dibutyl ether is a colorless liquid with a slight odor.[1] While it is stable under

normal conditions, it is crucial to be aware of its potential hazards to ensure safe handling.[2]

Quantitative Data Summary

Property Value Reference

CAS Number 112-48-1 [3]

EINECS Number 203-976-8 [3]

Flash Point 85°C (185°F) C.C. [1][4]

Boiling Point 256°C

Melting/Freezing Point -69.1°C [1]

Autoignition Temperature 310°C (590°F) [2]

Oral LD50 (Rat) 3.25 g/kg [4]
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Personal Protective Equipment (PPE)
To minimize exposure, appropriate personal protective equipment must be worn at all times

when handling Ethylene glycol dibutyl ether.

PPE Category Specification Rationale

Eye/Face Protection
Chemical safety goggles or

face shield.[2][4]

Protects against splashes and

vapors that can cause serious

eye irritation.[4][5]

Hand Protection

Chemical-resistant gloves

(e.g., Neoprene, Viton, Butyl

rubber, Nitrile rubber).[6][7][8]

Prevents skin contact, as the

substance can be absorbed

through the skin and cause

irritation.[1][4]

Body Protection
Solvent-resistant clothing or

lab coat.[2][6]

Protects against accidental

spills and skin exposure.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH/MSHA approved

respirator may be necessary if

ventilation is inadequate or if

aerosols are generated.[2]

Prevents inhalation of vapors,

which can irritate the

respiratory system.[4]

Operational and Handling Protocols
Adherence to proper handling and storage procedures is critical for laboratory safety.

Safe Handling Procedures
Ventilation: Always handle Ethylene glycol dibutyl ether in a well-ventilated area, such as a

chemical fume hood, to keep airborne concentrations low.[2][9]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[2] Do not breathe vapors or

mists.[10]

Hygiene Practices: Wash hands thoroughly with soap and water after handling.[6][9] Do not

eat, drink, or smoke in areas where the chemical is used.[6]
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Grounding: Use non-sparking tools and take precautionary measures against static

discharge, as vapors may travel to an ignition source and flash back.[1][10]

Peroxide Formation: Be aware that Ethylene glycol dibutyl ether can form explosive

peroxides over time.[1][6] Storage under a nitrogen blanket is recommended.[2] Opened

containers should not be stored for more than 12 months.[9]

Storage Plan
Containers: Keep containers tightly closed when not in use.[2]

Location: Store in a cool, dry, well-ventilated area.[2][9]

Incompatibilities: Store separately from strong oxidizing agents (such as perchlorates,

peroxides, and nitrates) and strong acids.[1][6] Avoid contact with aluminum.[9]

Emergency and Disposal Plans
Proper emergency response and waste disposal are crucial to mitigate risks.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present.[4][5] If irritation persists, seek medical attention.[5]

Skin Contact: Remove contaminated clothing and wash the affected area immediately with

copious amounts of water.[4][6]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if symptoms persist.[4]

Ingestion: Do NOT induce vomiting. Make the victim drink water (two glasses at most). Seek

immediate medical attention.[10]

Spill Response Workflow
In the event of a spill, follow the procedure outlined in the diagram below.
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Ethylene Glycol Dibutyl Ether Spill Response

IMMEDIATE RESPONSE

Evacuate non-essential personnel
and ensure proper ventilation.

Eliminate all ignition sources.

Don appropriate PPE.

CONTAINMENT & CLEANUP

Contain the spill with inert absorbent
material (e.g., sand, vermiculite).

Collect absorbed material using
non-sparking tools.

Place in a suitable, sealed, and
labeled container for disposal.

POST-CLEANUP

Decontaminate the spill area.

Dispose of waste according to
institutional and local regulations.

Restock spill response supplies.

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Disposal Plan
Ethylene glycol dibutyl ether waste must be managed as hazardous waste. Improper

disposal, such as pouring it down the drain, is illegal and harmful to the environment.[11]

Collection: Collect waste in a designated, leak-proof, and clearly labeled container.[12] The

label should read "Hazardous Waste" and include the chemical name.[11]

Segregation: Do not mix with other waste streams unless specifically permitted by your

institution's waste management plan.[12]

Storage: Store waste containers in a secure, well-ventilated area, away from incompatible

materials, while awaiting pickup.[7]

Disposal: Arrange for disposal through a licensed hazardous waste disposal company,

following all local, state, and federal regulations.[11][12] Empty containers may also need to

be treated as hazardous waste as they can retain product residue.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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